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Compound of Interest

Compound Name:

5,6,11,12-

Tetradehydrodibenzo[a,e]cyclooct

ene

CAS No.: 53397-65-2

Cat. No.: B1345706

Get Quote

Core Directive & Mechanism
Dibenzocyclooctyne (DBCO), also known as ADIBO, is the gold standard for copper-free "Click

Chemistry."[1] Unlike the copper-catalyzed variant (CuAAC), DBCO utilizes Strain-Promoted

Azide-Alkyne Cycloaddition (SPAAC).[2][3] The driving force is the relief of significant ring

strain (~18 kcal/mol) inherent in the cyclooctyne ring, allowing rapid reaction with azides

without toxic metal catalysts.

Mechanism of Action
The reaction proceeds via a concerted [3+2] cycloaddition between the strained alkyne (DBCO)

and an azide (

), yielding a stable triazole linkage.
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Figure 1: The SPAAC reaction pathway. The rate-limiting step is the formation of the transition

state, driven by ring strain relief.

Application Module A: Bio-Orthogonal Hydrogels
Context: In situ encapsulation of live cells. Traditional crosslinking (UV, glutaraldehyde)

damages cellular integrity. DBCO-PEG systems allow gelation under physiological conditions

with >95% cell viability.

Protocol: 3D Cell Encapsulation in PEG-DBCO
Hydrogels
Materials:

Component A: 4-Arm PEG-DBCO (MW 10 kDa or 20 kDa)

Component B: 4-Arm PEG-Azide (MW 10 kDa or 20 kDa)

Buffer: PBS (pH 7.[4]4) or Cell Culture Media (phenol red-free preferred for visualization)

Step-by-Step Methodology:

Stock Preparation:

Dissolve PEG-DBCO and PEG-Azide separately in PBS to a concentration of 10% w/v

(100 mg/mL).

Expert Tip: Sonicate briefly (30s) to ensure full dissolution, but avoid heating DBCO

>50°C.
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Cell Suspension:

Pellet target cells and resuspend them in the PEG-Azide solution.

Reasoning: DBCO moieties are more hydrophobic; keeping cells in the Azide phase

initially reduces potential non-specific adhesion to the polymer before mixing.

Crosslinking (The "Click"):

Mix the PEG-DBCO solution with the PEG-Azide/Cell suspension at a 1:1 stoichiometric

ratio (by functional group, not mass).

Pipette gently to avoid bubbles.

Gelation Verification:

Incubate at 37°C. Gelation typically occurs within 15–30 minutes depending on polymer

concentration.

Data Summary: Gelation Kinetics vs. Concentration

Polymer Conc.
(w/v)

Gelation Time (min)
Stiffness (G' in
kPa)

Pore Size (approx)

2.5% > 60 min ~ 0.5 kPa Large (High diffusion)

5.0% 20 - 30 min ~ 2.5 kPa Medium

10.0% < 10 min ~ 6.0 kPa
Small (Restricted

migration)

Application Module B: Surface Functionalization
Context: Creating biosensors or "smart" glass surfaces. Direct silanization with DBCO is

expensive; a 2-step method using APTES (aminopropyltriethoxysilane) followed by DBCO-NHS

ester is more cost-effective and robust.

Protocol: Covalent Immobilization on Glass/Silica
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Figure 2: Step-wise surface functionalization workflow.

Detailed Procedure:

Surface Activation:

Treat glass slides with Piranha solution (

3:1) for 30 min. Caution: Highly Corrosive.

Rinse with

and dry under
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stream.

Silanization (Amine Generation):

Immerse slides in 2% (v/v) APTES in dry acetone or ethanol for 1 hour.

Cure at 110°C for 30 min to crosslink the silane layer.

DBCO Tethering:

Prepare 1 mM DBCO-PEG4-NHS Ester in bicarbonate buffer (pH 8.5).

Expert Insight: The PEG spacer is critical. Without it, steric hindrance near the surface

prevents the bulky DBCO ring from reacting with incoming azides.

Incubate slides for 1 hour at Room Temp (RT). Rinse with water.[5]

Validation (Self-Validating Step):

Measure UV-Vis absorbance of the slide. A peak at 309 nm confirms DBCO attachment.[6]

Expert Insights & Troubleshooting (E-E-A-T)
The "Self-Validating" System: UV-Vis Monitoring
Unlike many chemistries that are "blind," DBCO provides a built-in spectroscopic handle.

The Signal: DBCO absorbs strongly at 309 nm (

).[6]

The Validation: Upon reaction with an azide to form a triazole, this absorbance disappears.[7]

Protocol: Measure

before and after reaction.

Stability & Thiol Sensitivity
While DBCO is "bio-orthogonal," it is not perfectly inert.[8]
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Thiol Sensitivity: DBCO can react with free thiols (e.g., Glutathione, GSH) via a thiol-yne

reaction, though much slower than the azide click.

Implication: In intracellular environments (high GSH), DBCO half-life is reduced (~71 mins

in some conditions). Use BCN (Bicyclononyne) if extreme thiol stability is required, though

BCN kinetics are generally slower.

Acid Sensitivity: Avoid buffers with pH < 5.0. The strained ring is acid-labile and can

rearrange/hydrolyze.

Solubility Management
DBCO is hydrophobic.[1][9]

Issue: Aggregation in aqueous buffers.

Solution: Always use PEGylated DBCO linkers (e.g., DBCO-PEG4-NHS) rather than DBCO-

Acid. If using non-PEGylated forms, dissolve in DMSO/DMF first, ensuring final organic

solvent concentration is <10% for biological compatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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